Cas no 2228574-83-0 (2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228574-83-0
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 6355310
• PubChem ID: 165636912
• Update Time: 2025-10-29

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride
• EN300-1987026
• 2228574-83-0

• Inchi： 1S/C9H13ClN2O2S/c10-15(13,14)6-5-9-7-3-1-2-4-8(7)11-12-9/h1-6H2,(H,11,12)
• InChI Key： PBDPEAWBHTXLMR-UHFFFAOYSA-N
• SMILES： ClS(CCC1C2=C(CCCC2)NN=1)(=O)=O

Computed Properties

• Exact Mass: 248.0386265g/mol
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride

Introduction to 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228574-83-0)

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 2228574-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole scaffold, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a sulfonyl chloride functional group at the ethane moiety enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The indazole core is a privileged structure in drug discovery due to its ability to interact with multiple biological targets. Specifically, derivatives of indazole have been extensively studied for their potential applications in the treatment of neurological disorders, infectious diseases, and cancer. The compound in question, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride, represents a promising candidate for further development due to its unique structural features and predicted pharmacological properties.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate key biological pathways. The indazole derivative mentioned here is no exception. Studies have shown that modifications at the 3-position of the indazole ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound. The sulfonyl chloride group provides an excellent handle for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and phosphatases play crucial roles in many disease pathways, and inhibiting their activity has become a major strategy in drug development. The sulfonyl chloride functionality allows for facile introduction of carboxylic acid derivatives or other nucleophiles, enabling the creation of potent enzyme inhibitors.

Recent advancements in computational chemistry have facilitated the virtual screening of large compound libraries to identify hits with desired properties. 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride has been identified as a hit in several virtual screening campaigns targeting protein kinases involved in cancer signaling pathways. Preliminary computational studies suggest that it can bind to the active site of these enzymes, potentially leading to the development of novel anticancer agents.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the formation of the tetrahydropyridine ring system followed by sulfonylation at the ethane position. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluations.

In vitro studies have begun to unravel the potential biological activities of 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride. Initial assays have shown promising results in modulating certain enzyme activities relevant to inflammation and cell proliferation. These findings align with the broader efforts to develop small molecules that can interfere with disease-causing pathways without significant off-target effects.

The compound's solubility profile and stability under various conditions are also important considerations for its potential therapeutic applications. Preliminary data indicate that it exhibits good solubility in polar solvents commonly used in pharmaceutical formulations. Additionally, its stability under storage conditions suggests that it could be suitable for industrial-scale production if further optimized.

As research continues to progress, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride is poised to become a key intermediate in drug discovery programs targeting neurological and oncological disorders. Its unique structural features and versatile reactivity make it an attractive building block for designing next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like this one. Predictive models have been trained on large datasets to identify scaffolds with high binding affinity and favorable pharmacokinetic properties. 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride emerged from such an approach as a top candidate warranting further experimental validation.

In conclusion,2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228574-83-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and predicted biological activities make it a valuable asset for researchers striving to develop innovative treatments for human diseases.